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Compound of Interest

Compound Name: 3,5-Dimethylpyridine

Cat. No.: B147111 Get Quote

CAS Number: 591-22-0

Molecular Formula: C₇H₉N

This technical guide provides an in-depth overview of 3,5-Dimethylpyridine, also known as

3,5-Lutidine. It is a heterocyclic organic compound that serves as a critical intermediate and

building block in various chemical syntheses, most notably in the pharmaceutical industry.[1][2]

[3][4][5] This document is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its properties, synthesis, and applications.

Molecular Structure and Properties
3,5-Dimethylpyridine is a derivative of pyridine with two methyl groups substituted at the 3

and 5 positions of the pyridine ring.[3] This substitution pattern influences its chemical reactivity

and physical properties. The pyridine ring provides aromatic stability and basicity, while the

methyl groups, acting as electron donors, can affect the electron cloud density of the ring.[6]

Physicochemical Properties
A summary of the key physicochemical properties of 3,5-Dimethylpyridine is presented in the

table below.
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Property Value Reference

Molecular Weight 107.156 g/mol [5][6]

Appearance Colorless to pale yellow liquid [1][7]

Odor Pungent, characteristic [1][7]

Density 0.939 - 0.944 g/cm³ [5]

Melting Point -6.5 to -9 °C [5]

Boiling Point 169 - 174 °C [5]

Flash Point 53.3 °C (128.00 °F) [1][8]

Solubility

Slightly soluble in water;

soluble in organic solvents like

ethanol and ether.[1][4]

pKa 6.15 [5]

Refractive Index 1.500 - 1.506 [8]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3,5-
Dimethylpyridine.
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Spectrum Type Key Features and Observations

¹H NMR

Data available, with proton signals

corresponding to the aromatic ring and methyl

groups.[9][10]

¹³C NMR

Data available, showing distinct peaks for the

carbon atoms in the pyridine ring and the methyl

substituents.[10][11]

Mass Spectrometry
Mass spectra are available for structural

confirmation.[12]

Infrared (IR) Spectroscopy
IR spectra showing characteristic vibrational

frequencies are available.[12]

UV-Vis Spectroscopy UV-Vis spectra are available for analysis.[12]

Synthesis and Manufacturing
The industrial production of 3,5-Dimethylpyridine is primarily achieved through the

condensation of acrolein, ammonia, and formaldehyde.[1][5] This method is designed to

produce a high-purity product suitable for pharmaceutical applications.[1]

Experimental Protocol: Synthesis of ¹⁵N-labelled 3,5-
Dimethylpyridine
For research purposes, isotopically labeled compounds are often required. The following is a

two-step synthesis for ¹⁵N-labelled 3,5-Dimethylpyridine.[13]

Step 1: Synthesis of 2-ethoxy-3,4-dihydro-3,5-dimethyl-2H-pyran

Combine 14 g (0.2 mol) of methacrolein, 26 g (0.3 mol) of 1-ethoxypropene, and 0.1 g of

hydroquinone in a 200-ml autoclave.

Heat the mixture at 190 °C for 16 hours. The pressure will initially rise to 15 bar and then

decrease to 8 bar.
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After cooling, distill the reaction mixture under reduced pressure (48 mbar) at 97 °C to yield a

colorless oil.

Further purify the product by column chromatography (Al₂O₃, hexane/ethyl acetate 10:1).

Step 2: Synthesis of ¹⁵N-labelled 3,5-Dimethylpyridine

In a three-necked flask equipped with a reflux condenser, an addition funnel, and a magnetic

stirrer, add 150 ml of deionized water, 4.4 ml of concentrated H₂SO₄, 15 g (39.7 mmol) of

methylene blue, and 2 g (36.7 mmol) of ¹⁵NH₄Cl.

Bring the solution to reflux.

Add a solution of 5.78 g (37 mmol) of 2‐ethoxy‐dihydro‐3,5‐dimethyl‐2H‐pyran in 5 ml of

ethanol dropwise over 1 hour.

Continue refluxing for 17 hours.

After cooling, add 150 ml of deionized water and distill the mixture until the odor of

glutaraldehyde is no longer present in the distillate.

Applications in Drug Development and Organic
Synthesis
3,5-Dimethylpyridine is a versatile intermediate with significant applications in the

pharmaceutical and chemical industries.[2][3]

Key Intermediate in Omeprazole Synthesis
The most prominent application of 3,5-Dimethylpyridine is its role as a key intermediate in the

synthesis of Omeprazole, a widely used proton pump inhibitor for treating acid-related

gastrointestinal disorders.[1][5] The specific structure of 3,5-Dimethylpyridine makes it an

ideal precursor for constructing the core of the Omeprazole molecule.[1]

The following diagram illustrates the logical relationship of 3,5-Dimethylpyridine as a

precursor in the synthesis of a key intermediate for Omeprazole.
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3,5-Dimethylpyridine Oxidation & Nitration 4-Nitropyridine-N-oxide Methoxy Substitution Acylation, Hydrolysis, Halogenation 2-Chloromethyl-4-methoxy-
3,5-dimethylpyridine hydrochloride
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Caption: Role of 3,5-Dimethylpyridine in Omeprazole Intermediate Synthesis.

Broader Applications in Synthesis
Beyond its role in Omeprazole production, 3,5-Dimethylpyridine is utilized in the synthesis of

other pharmaceuticals, agrochemicals, and specialty chemicals.[2][6] Its pyridine ring and

methyl groups offer reactive sites for further chemical modifications, enabling the construction

of more complex molecules.[2] It can also be employed as a catalyst or a base in various

organic reactions.[3][6]

The following workflow illustrates the general utility of 3,5-Dimethylpyridine in organic

synthesis.
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Caption: General Synthetic Utility of 3,5-Dimethylpyridine.

Safety and Handling
3,5-Dimethylpyridine is a flammable liquid and is toxic if swallowed or in contact with skin.[5] It

can cause skin and eye irritation.[5] Appropriate personal protective equipment, including

gloves, eye protection, and respiratory protection, should be used when handling this

compound. It should be stored in a cool, well-ventilated area away from sources of ignition.[6]

This technical guide provides a comprehensive overview of 3,5-Dimethylpyridine for its

intended scientific audience. The provided data and protocols are intended to support further

research and development activities involving this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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